5-Methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one
Overview
Description
“5-Methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one” is a chemical compound. It is a derivative of 1,2,4-triazole, a class of azoles, which are widely used and studied class of antimicrobial agents due to their safety profile and high therapeutic index .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, some novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives were synthesized from the reaction of various ester ethoxycarbonylhydrazones with several primary amines .Molecular Structure Analysis
The molecular structure of “5-Methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one” can be confirmed by IR, 1H, and 13C NMR spectra .Scientific Research Applications
Antimicrobial Agent Development
5-Methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one: derivatives have been synthesized and studied for their potential as antimicrobial agents . These compounds have shown promise in inhibiting the growth of various microorganisms, making them valuable for developing new treatments for bacterial and fungal infections.
Antioxidant Formulations
Research indicates that some derivatives of this compound exhibit significant antioxidant properties . This makes them suitable for inclusion in formulations aimed at combating oxidative stress, which is implicated in numerous diseases, including neurodegenerative disorders and cancer.
Chemical Synthesis Intermediates
The compound serves as an intermediate in the synthesis of more complex chemical structures . Its reactivity with primary amines allows for the creation of a diverse array of heterocyclic compounds, which can have various applications in medicinal chemistry and material science.
Agricultural Chemicals
Due to its antimicrobial properties, derivatives of 5-Methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one can be used in the development of agricultural chemicals . These compounds can help protect crops from fungal and bacterial diseases, improving yield and reducing the need for traditional pesticides.
Fungal Infection Treatment
The azole class of compounds, to which this compound belongs, is well-known for its use in treating fungal infections . Derivatives of this compound could be developed into drugs that target specific fungal pathogens, offering new options for treating difficult-to-eradicate mycoses.
Propellant and Explosive Components
High nitrogen content heterocycles, like this compound, are of interest in the development of propellants and explosives . Their high energy potential makes them suitable for applications requiring rapid energy release, such as in aerospace engineering.
Chemotherapy Drug Research
Azoles are a significant class of drugs in chemotherapy due to their safety profile and therapeutic index . Research into derivatives of 5-Methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one could lead to the development of new chemotherapeutic agents, particularly for treating cancers with fungal infection complications.
properties
IUPAC Name |
3-methyl-4-phenyl-1H-1,2,4-triazol-5-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O/c1-7-10-11-9(13)12(7)8-5-3-2-4-6-8/h2-6H,1H3,(H,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCPJMTJIFZSNOH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NNC(=O)N1C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00397220 |
Source
|
| Record name | 5-Methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00397220 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one | |
CAS RN |
1010-54-4 |
Source
|
| Record name | 2,4-Dihydro-5-methyl-4-phenyl-3H-1,2,4-triazol-3-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1010-54-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00397220 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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